Cas no 93776-46-6 (Didocosyl hydrogen citrate)

• Product Name: Didocosyl hydrogen citrate
• CAS No: 93776-46-6
• MF: C₅₀H₉₆O₇
• MW: 809.293057441711
• CID: 819519
• PubChem ID: 44154305
• Update Time: 2025-04-19

Didocosyl hydrogen citrate Chemical and Physical Properties

Names and Identifiers

• Didocosyl hydrogen citrate
• NS00062875
• EINECS 297-976-5
• SCHEMBL1278241
• 93776-46-6
• DTXSID80918119
• 5-(Docosyloxy)-3-[(docosyloxy)carbonyl]-3-hydroxy-5-oxopentanoic acid

• Inchi： 1S/C50H96O7/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-56-48(53)46-50(55,45-47(51)52)49(54)57-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h55H,3-46H2,1-2H3,(H,51,52)
• InChI Key： GAPKKWUPBDRGSG-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=O)O)(CC(=O)OCCCCCCCCCCCCCCCCCCCCCC)O)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 808.71560540g/mol
• Monoisotopic Mass: 808.71560540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 57
• Rotatable Bond Count: 49
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 0.948
• Boiling Point: 819.2°Cat760mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.475